![molecular formula C10H7N3O2 B1417982 Methyl 3-cyano-1H-indazole-5-carboxylate CAS No. 1190319-99-3](/img/structure/B1417982.png)
Methyl 3-cyano-1H-indazole-5-carboxylate
Overview
Description
Scientific Research Applications
Synthesis and Characterization
Methyl 3-cyano-1H-indazole-5-carboxylate and its derivatives have been synthesized and characterized for various applications. For instance, Reddy et al. (2015) synthesized a series of 1H-pyridin-4-yl-indazole-3-carboxylic acid and its derivatives from indazole-3-carboxylic acid methyl ester, which were evaluated for their anti-inflammatory and analgesic activity (Reddy et al., 2015).
Analytical and Structural Characterization
Dybowski et al. (2021) conducted a comprehensive analytical and structural characterization of a novel synthetic cannabinoid, which is an analogue of 5F-ADB, highlighting the versatility of this compound derivatives in analytical chemistry (Dybowski et al., 2021).
Crystallography and Spectroscopy
In 2014, Anuradha et al. synthesized and characterized 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide from 5-bromoindazole-3-carboxylic acid methylester. Their study included FT-IR, NMR spectroscopy, and X-ray diffraction, demonstrating the compound's potential in crystallography and spectroscopy research (Anuradha et al., 2014).
Antispermatogenic Agents
Research by Corsi and Palazzo (1976) explored the synthesis of halogenated 1-benzylindazole-3-carboxylic acids and their derivatives, including this compound, for their effect on testicular weight and inhibition of spermatogenesis (Corsi & Palazzo, 1976).
Enthalpy of Formation Studies
The study of the enthalpy of formation for indazoles, including this compound, has been conducted by Orozco-Guareño et al. (2019). These findings are significant in thermodynamic studies and material science (Orozco-Guareño et al., 2019).
Synthesis of Novel Derivatives
Reddy et al. (2013) synthesized novel oxazole derivatives from 1-methyl-1H-Indazole 3-carboxylic acid, indicating the compound's utility in creating new chemical entities (Reddy et al., 2013).
Synthesis of Isothiazoles
The reactivity of this compound derivatives in synthesizing isothiazoles was demonstrated by Clarke et al. (1998), contributing to the field of heterocyclic chemistry (Clarke et al., 1998).
Future Directions
Mechanism of Action
Target of Action
Methyl 3-cyano-1H-indazole-5-carboxylate is a derivative of indazole, a heterocyclic compound . Indazole derivatives have been found to bind with high affinity to multiple receptors , making them potential targets for this compound.
Mode of Action
Indazole derivatives are known to interact with their targets, leading to various biological activities .
Biochemical Pathways
Indazole derivatives, such as this compound, are known to affect various biochemical pathways. For instance, some indazole-3-carboxamide variants have a methyl ester side chain, and ester hydrolysis was reported to be their major metabolic pathway .
Result of Action
Indazole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Properties
IUPAC Name |
methyl 3-cyano-1H-indazole-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3O2/c1-15-10(14)6-2-3-8-7(4-6)9(5-11)13-12-8/h2-4H,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POZSZUBOUIBITK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)NN=C2C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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